Cas no 169527-98-4 (1-(2-Deoxy-beta-L-threo-pentofuranosyl)-5-fluorouracil)

• Product Name: 1-(2-Deoxy-beta-L-threo-pentofuranosyl)-5-fluorouracil
• CAS No: 169527-98-4
• MF: C₉H₁₁FN₂O₅
• MW: 246.192445993423
• CID: 6003297
• PubChem ID: 10966793
• Update Time: 2024-03-01

1-(2-Deoxy-beta-L-threo-pentofuranosyl)-5-fluorouracil Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4854536
• EN300-37158626
• 169527-98-4
• 5-fluoro-1-[(2S,4S,5S)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1-(2-Deoxy-beta-L-threo-pentofuranosyl)-5-fluorouracil
• ODKNJVUHOIMIIZ-ACZMJKKPSA-N

• Inchi： 1S/C9H11FN2O5/c10-4-2-12(9(16)11-8(4)15)7-1-5(14)6(3-13)17-7/h2,5-7,13-14H,1,3H2,(H,11,15,16)/t5-,6-,7-/m0/s1
• InChI Key： ODKNJVUHOIMIIZ-ACZMJKKPSA-N
• SMILES： FC1C(NC(N(C=1)[C@@H]1C[C@@H]([C@H](CO)O1)O)=O)=O

Computed Properties

• Exact Mass: 246.06519962g/mol
• Monoisotopic Mass: 246.06519962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 99.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides